Cas no 1431149-65-3 (2-(2-aminophenyl)-2-oxoacetaldehyde)

2-(2-Aminophenyl)-2-oxoacetaldehyde is a versatile organic compound featuring both an amino and an aldehyde functional group, making it a valuable intermediate in synthetic chemistry. Its reactive carbonyl and amine groups enable participation in condensation, cyclization, and Schiff base formation reactions, facilitating the synthesis of heterocyclic compounds such as quinazolines and indoles. The compound's structural motif is particularly useful in pharmaceutical and agrochemical research for constructing complex molecular frameworks. Its stability under controlled conditions and compatibility with various reaction conditions enhance its utility in multistep synthetic routes. This compound is typically handled under inert conditions to preserve its reactivity.

2-(2-aminophenyl)-2-oxoacetaldehyde structure

1431149-65-3 structure

Product Name:2-(2-aminophenyl)-2-oxoacetaldehyde

CAS No:1431149-65-3

MF:C₈H₇NO₂

MW:149.146682024002

CID:5654536

PubChem ID:54035853

Update Time:2025-05-28

2-(2-aminophenyl)-2-oxoacetaldehyde Chemical and Physical Properties

Names and Identifiers

- Benzeneacetaldehyde, 2-amino-α-oxo-
- 2-(2-aminophenyl)-2-oxoacetaldehyde
- o-Aminophenylglyoxale
- 1431149-65-3
- SCHEMBL3728578
- EN300-27746685
- Inchi： 1S/C8H7NO2/c9-7-4-2-1-3-6(7)8(11)5-10/h1-5H,9H2
- InChI Key： LIWNIYOXNOHYQC-UHFFFAOYSA-N
- SMILES： C1(C(=O)C=O)=CC=CC=C1N

Computed Properties

Exact Mass: 149.047678466g/mol
Monoisotopic Mass: 149.047678466g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 168
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 60.2Å²

Experimental Properties

Density: 1.237±0.06 g/cm3(Predicted)
Boiling Point: 283.7±32.0 °C(Predicted)
pka: -2.90±0.10(Predicted)

2-(2-aminophenyl)-2-oxoacetaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-27746685-0.05g	2-(2-aminophenyl)-2-oxoacetaldehyde	1431149-65-3	95.0%	0.05g	$732.0	2025-03-19
Enamine	EN300-27746685-0.1g	2-(2-aminophenyl)-2-oxoacetaldehyde	1431149-65-3	95.0%	0.1g	$767.0	2025-03-19
Enamine	EN300-27746685-0.25g	2-(2-aminophenyl)-2-oxoacetaldehyde	1431149-65-3	95.0%	0.25g	$801.0	2025-03-19
Enamine	EN300-27746685-0.5g	2-(2-aminophenyl)-2-oxoacetaldehyde	1431149-65-3	95.0%	0.5g	$836.0	2025-03-19
Enamine	EN300-27746685-1.0g	2-(2-aminophenyl)-2-oxoacetaldehyde	1431149-65-3	95.0%	1.0g	$871.0	2025-03-19
Enamine	EN300-27746685-2.5g	2-(2-aminophenyl)-2-oxoacetaldehyde	1431149-65-3	95.0%	2.5g	$1707.0	2025-03-19
Enamine	EN300-27746685-5.0g	2-(2-aminophenyl)-2-oxoacetaldehyde	1431149-65-3	95.0%	5.0g	$2525.0	2025-03-19
Enamine	EN300-27746685-10.0g	2-(2-aminophenyl)-2-oxoacetaldehyde	1431149-65-3	95.0%	10.0g	$3746.0	2025-03-19
Enamine	EN300-27746685-1g	2-(2-aminophenyl)-2-oxoacetaldehyde	1431149-65-3		1g	$871.0	2023-09-10
Enamine	EN300-27746685-5g	2-(2-aminophenyl)-2-oxoacetaldehyde	1431149-65-3		5g	$2525.0	2023-09-10